1. Home
  2. Product
  3. Main Products
  4. 2-demethylspeciosine
2-demethylspeciosine 2-demethylspeciosine
Brand Name: Vulcanchem
CAS No.: 111509-13-8
VCID: VC0049546
InChI: InChI=1S/C27H29NO6/c1-28(15-17-7-5-6-8-21(17)29)20-11-9-16-13-24(33-3)26(31)27(34-4)25(16)18-10-12-23(32-2)22(30)14-19(18)20/h5-8,10,12-14,20,29,31H,9,11,15H2,1-4H3/t20-/m0/s1
SMILES: CN(CC1=CC=CC=C1O)C2CCC3=CC(=C(C(=C3C4=CC=C(C(=O)C=C24)OC)OC)O)OC
Molecular Formula: C27H29NO6
Molecular Weight: 463.5 g/mol

2-demethylspeciosine

CAS No.: 111509-13-8

Main Products

VCID: VC0049546

Molecular Formula: C27H29NO6

Molecular Weight: 463.5 g/mol

2-demethylspeciosine - 111509-13-8

CAS No. 111509-13-8
Product Name 2-demethylspeciosine
Molecular Formula C27H29NO6
Molecular Weight 463.5 g/mol
IUPAC Name (7S)-2-hydroxy-7-[(2-hydroxyphenyl)methyl-methylamino]-1,3,10-trimethoxy-6,7-dihydro-5H-benzo[a]heptalen-9-one
Standard InChI InChI=1S/C27H29NO6/c1-28(15-17-7-5-6-8-21(17)29)20-11-9-16-13-24(33-3)26(31)27(34-4)25(16)18-10-12-23(32-2)22(30)14-19(18)20/h5-8,10,12-14,20,29,31H,9,11,15H2,1-4H3/t20-/m0/s1
Standard InChIKey GIMKKBXYBJRFFI-FQEVSTJZSA-N
Isomeric SMILES CN(CC1=CC=CC=C1O)[C@H]2CCC3=CC(=C(C(=C3C4=CC=C(C(=O)C=C24)OC)OC)O)OC
SMILES CN(CC1=CC=CC=C1O)C2CCC3=CC(=C(C(=C3C4=CC=C(C(=O)C=C24)OC)OC)O)OC
Canonical SMILES CN(CC1=CC=CC=C1O)C2CCC3=CC(=C(C(=C3C4=CC=C(C(=O)C=C24)OC)OC)O)OC
Synonyms 2-demethylspeciosine
speciocholchine
PubChem Compound 163854
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19